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Compound of Interest

Compound Name: N,N'-bis-(propargyl-PEG4)-Cy5

Cat. No.: B15073393 Get Quote

Technical Guide: N,N'-bis-(propargyl-PEG4)-Cy5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N,N'-bis-(propargyl-PEG4)-Cy5,

a bifunctional fluorescent labeling reagent. It is designed for use in bioconjugation, molecular

imaging, and the development of targeted therapeutics such as antibody-drug conjugates

(ADCs) and Proteolysis Targeting Chimeras (PROTACs).

Core Properties and Specifications
N,N'-bis-(propargyl-PEG4)-Cy5 is a cyanine dye derivative characterized by its bright, far-red

fluorescence, which is essential for sensitive detection in biological systems.[1] The molecule's

structure includes a Cy5 core, two polyethylene glycol (PEG) linkers, and two terminal

propargyl groups.[1] The PEG linkers enhance the hydrophilicity of the molecule, reducing

aggregation and potential fluorescence quenching in aqueous environments.[1] The terminal

propargyl groups enable covalent attachment to azide-modified molecules via copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient and specific bioorthogonal

reaction commonly known as "Click Chemistry".[2][3]

Quantitative Data Summary
The following table summarizes the key quantitative data for N,N'-bis-(propargyl-PEG4)-Cy5.
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Property Value References

CAS Number 2107273-08-3 [1][2][3][4][5]

Molecular Weight 819.5 g/mol (or 819.48) [1][2][3][4]

Molecular Formula C47H63ClN2O8 [2][3]

Excitation Maximum (λex) 649 nm [1][2]

Emission Maximum (λem) 667 nm [1][2]

Molar Extinction Coefficient 232,000 M⁻¹cm⁻¹ [1][2]

Purity >97% [2][3]

Solubility
Soluble in DMSO, DMF, DCM;

low solubility in water
[2]

Storage Conditions -20°C [2][5]

Experimental Protocols
While specific protocols for N,N'-bis-(propargyl-PEG4)-Cy5 are highly application-dependent,

the following sections provide detailed methodologies for common procedures involving similar

propargyl-PEGylated molecules, which can be adapted by researchers.

Protocol 1: General Protein Labeling via "Click
Chemistry"
This protocol outlines the conjugation of an azide-modified protein with N,N'-bis-(propargyl-
PEG4)-Cy5.

Materials:

Azide-functionalized protein of interest

N,N'-bis-(propargyl-PEG4)-Cy5

Copper(II) sulfate (CuSO₄)
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Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand

Phosphate-buffered saline (PBS), pH 7.4

Anhydrous Dimethyl sulfoxide (DMSO)

Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

Reagent Preparation:

Prepare a 10 mM stock solution of N,N'-bis-(propargyl-PEG4)-Cy5 in anhydrous DMSO.

Prepare a 10 mM stock solution of the azide-functionalized protein in PBS.

Prepare a 50 mM stock solution of CuSO₄ in water.

Prepare a fresh 100 mM stock solution of sodium ascorbate in water.

Prepare a 50 mM stock solution of THPTA in water.

Reaction Setup:

In a microcentrifuge tube, add the azide-functionalized protein to the desired final

concentration in PBS.

Add the N,N'-bis-(propargyl-PEG4)-Cy5 stock solution to the reaction mixture, typically at

a 1.2- to 5-fold molar excess over the azide.

In a separate tube, premix the CuSO₄ and THPTA solutions in a 1:5 molar ratio.

Add the catalyst/ligand mixture to the main reaction tube to achieve a final copper

concentration of 0.5-1 mM.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final

concentration of 5 mM.
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Reaction Incubation:

Incubate the reaction mixture at room temperature for 1-4 hours with gentle shaking,

protected from light.

Reaction progress can be monitored by analytical methods such as LC-MS or HPLC.

Purification:

Once the reaction is complete, purify the Cy5-labeled protein conjugate using an

appropriate chromatographic method (e.g., size-exclusion chromatography) or dialysis to

remove unreacted reagents and catalyst.

Diagrams and Workflows
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Caption: Core components and functionalities of N,N'-bis-(propargyl-PEG4)-Cy5.

Experimental Workflow for Protein Bioconjugation
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Caption: Workflow for bioconjugation using "Click Chemistry".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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